![molecular formula C17H21N7O2 B5567529 4-{4-[4-(2-pyrazinylcarbonyl)-1-piperazinyl]-2-pyrimidinyl}morpholine](/img/structure/B5567529.png)
4-{4-[4-(2-pyrazinylcarbonyl)-1-piperazinyl]-2-pyrimidinyl}morpholine
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Overview
Description
4-{4-[4-(2-pyrazinylcarbonyl)-1-piperazinyl]-2-pyrimidinyl}morpholine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as PPM or PPM-1.
Scientific Research Applications
Synthetic Chemistry Applications
Compounds featuring morpholine and piperazine moieties have been explored for their utility in synthetic chemistry, particularly in the synthesis of heterocyclic compounds. For instance, a study demonstrated the One-Pot Biginelli Synthesis of dihydropyrimidinone derivatives containing piperazine/morpholine moiety, highlighting an efficient method to synthesize these compounds in good yield (Bhat et al., 2018). Similarly, the synthesis of novel 6-(heteroatom-substituted)-(thio)pyrimidine derivatives incorporating morpholine and piperazine groups indicates the role of these moieties in creating biologically active heterocycles (Ho & Suen, 2013).
Material Science and Dye Applications
Morpholine and its derivatives have found applications in the development of dyes and pigments, especially for synthetic-polymer fibers. The condensation of 4-halogeno-1,8-naphthalic anhydride with cyclic secondary amines, including morpholine and piperazine, yields derivatives that afford yellow to orange dyes with good coloration and fastness properties on polyester (Peters & Bide, 1985).
Medicinal Research
In medicinal research, nitrogen-sulfur containing heterocycles, which can include morpholine and piperazine systems, are of significant interest due to their bioactive behavior. These compounds exhibit a broad range of biological and pharmacological activities, making them valuable in the discovery of new medicinally important heterocyclic compounds (Sharma, Amin, & Kumar, 2020). Additionally, the synthesis and activity of novel indole-linked triazole derivatives as antifungal agents, incorporating piperazine and morpholine, further exemplify the therapeutic potential of these moieties (Na, 2010).
Mechanism of Action
properties
IUPAC Name |
[4-(2-morpholin-4-ylpyrimidin-4-yl)piperazin-1-yl]-pyrazin-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N7O2/c25-16(14-13-18-3-4-19-14)23-7-5-22(6-8-23)15-1-2-20-17(21-15)24-9-11-26-12-10-24/h1-4,13H,5-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFJKLBOWJBFFQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC(=NC=C2)N3CCOCC3)C(=O)C4=NC=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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